Cas no 1133720-84-9 (3-bromo-2-(2-hydroxyethyl)phenol)

• Product Name: 3-bromo-2-(2-hydroxyethyl)phenol
• CAS No: 1133720-84-9
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 6222624
• PubChem ID: 129804950
• Update Time: 2025-10-28

3-bromo-2-(2-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2-hydroxyethyl)phenol
• 1133720-84-9
• bromohydroxyethylphenol
• EN300-1903522

• Inchi： 1S/C8H9BrO2/c9-7-2-1-3-8(11)6(7)4-5-10/h1-3,10-11H,4-5H2
• InChI Key： GOLASXXYMHTREL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCO)O

Computed Properties

• Exact Mass: 215.97859g/mol
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-bromo-2-(2-hydroxyethyl)phenol

3-Bromo-2-(2-Hydroxyethyl)Phenol (CAS No. 1133720-84-9): A Comprehensive Overview

3-Bromo-2-(2-hydroxyethyl)phenol (CAS No. 1133720-84-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-bromo-2-(2-hydroxyethyl)phenol.

Chemical Structure and Properties

3-Bromo-2-(2-hydroxyethyl)phenol is a substituted phenol with a bromine atom at the 3-position and a 2-hydroxyethyl group at the 2-position of the phenyl ring. The molecular formula is C₉H₁₀BrO₂, and its molecular weight is approximately 216.07 g/mol. The presence of the bromine atom and the hydroxyl group imparts unique chemical properties to this compound, making it an interesting subject for both academic and industrial research.

The hydroxyl group in 3-bromo-2-(2-hydroxyethyl)phenol can participate in hydrogen bonding, which can influence its solubility and reactivity. The bromine atom, being a halogen, can affect the compound's electronic properties and reactivity. These features make 3-bromo-2-(2-hydroxyethyl)phenol a valuable intermediate in synthetic chemistry and a potential lead compound for drug discovery.

Synthesis Methods

The synthesis of 3-bromo-2-(2-hydroxyethyl)phenol can be achieved through various routes, depending on the desired yield and purity. One common method involves the bromination of 2-(2-hydroxyethyl)phenol using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and can be optimized to achieve high yields.

An alternative approach involves the nucleophilic substitution of a suitable precursor, such as 3-bromophenol, with an appropriate nucleophile to introduce the 2-hydroxyethyl group. This method offers flexibility in terms of functional group compatibility and can be tailored to produce derivatives with specific properties.

Biological Activities and Applications

3-Bromo-2-(2-hydroxyethyl)phenol has been studied for its potential biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Recent research has shown that this compound exhibits significant antioxidant activity, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases.

In addition to its antioxidant effects, 3-bromo-2-(2-hydroxyethyl)phenol has demonstrated anti-inflammatory activity in vitro. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that this compound could be useful in treating inflammatory disorders.

The antimicrobial properties of 3-bromo-2-(2-hydroxyethyl)phenol have also been explored. Research has indicated that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property could be leveraged in the development of new antimicrobial agents to combat drug-resistant pathogens.

Clinical Relevance and Future Directions

The potential therapeutic applications of 3-bromo-2-(2-hydroxyethyl)phenol are currently being investigated in preclinical studies. Preliminary results are promising, but further research is needed to fully understand its pharmacokinetics, safety profile, and efficacy in vivo. Clinical trials are essential to validate these findings and pave the way for its use as a therapeutic agent.

Ongoing research is also focused on optimizing the structure of 3-bromo-2-(2-hydroxyethyl)phenol to enhance its biological activity and reduce potential side effects. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its therapeutic effects. These efforts aim to develop more potent and selective derivatives for specific medical applications.

Safety Considerations

Safety is a critical aspect of any compound intended for pharmaceutical use. While no major safety concerns have been reported for 3-bromo-2-(2-hydroxyethyl)phenol, it is important to conduct thorough toxicological evaluations before advancing it into clinical trials. Preclinical studies should assess its toxicity profile, including acute and chronic toxicity, genotoxicity, and reproductive toxicity.

In conclusion, 3-bromo-2-(2-hydroxyethyl)phenol (CAS No. 1133720-84-9) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. As more studies are conducted, we can expect to gain deeper insights into its mechanisms of action and clinical utility.